3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C12H15BF3NO2/c1-10(2)11(3,4)19-13(18-10)9-5-8(6-17-7-9)12(14,15)16/h5-7H,1-4H3
• InChI Key: LFZDWNHGQKQVIG-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CN=C2)C(F)(F)F
• Molecular Formula: C12H15BF3NO2
• DSSTOX Substance ID: DTXSID40694386
• Molecular Weight: 273.06 g/mol
• CAS No.: 1084953-47-8

Description

“3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine” is a chemical compound that belongs to the class of organoboron compounds. It is also known as a heteroarylboronic acid ester.

Physical and Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It is almost transparent in acetone. The melting point ranges from 102.0 to 106.0 degrees Celsius.

Scientific Research Applications

Molecular Structure and Conformational Analysis

• Compounds with a molecular structure similar to 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine have been synthesized and analyzed. These compounds include methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and related derivatives. These compounds, characterized by their boric acid ester intermediates and benzene rings, were confirmed using spectroscopy (FTIR, NMR), mass spectrometry, and X-ray diffraction. Conformational analyses through Density Functional Theory (DFT) have shown a consistency between the molecular structures optimized by DFT and the crystal structures determined by X-ray diffraction. This research aids in understanding the physicochemical properties of such compounds (Huang et al., 2021).

Application in Organic Synthesis and Medicinal Chemistry

• Boronic esters similar to this compound play a pivotal role in organic synthesis. For instance, they have been used in the Suzuki coupling reaction to synthesize 3-(hetero)arylpyrazolo[1,5-a]pyridines, which are important in medicinal chemistry. This demonstrates the versatility of such boronic esters in facilitating the synthesis of complex organic molecules (Bethel et al., 2012).

Advancements in Material Science

• Compounds with similar structures to this compound have been explored in the field of material science. For example, they have been used in the synthesis of coordination polymers with potential applications in catalysis and material science. This highlights the applicability of such compounds in developing new materials with unique properties (Al-Fayaad et al., 2020).

Fluoride Shuttle Batteries

• Boron-based compounds, similar to the one , have been investigated for their use in organic liquid electrolyte-based fluoride shuttle batteries. These compounds, including 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, were examined as electrolyte additives, highlighting their potential in enhancing battery performance through improved fluoride ion conductivity and solubility (Kucuk & Abe, 2020).

Safety and Hazards

This compound can cause skin irritation and serious eye irritation. Precautions should be taken while handling this compound, including washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection.

Mechanism of Action

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown The compound’s interaction with its targets could potentially alter various biochemical pathways, leading to downstream effects

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interaction with targets.

Biochemical Analysis

Biochemical Properties

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)pyridine plays a crucial role in various biochemical reactions. It is often used as a reagent in organic synthesis, particularly in the formation of carbon-carbon bonds. This compound interacts with enzymes such as palladium catalysts, which facilitate the borylation of aromatic compounds. The nature of these interactions involves the formation of a complex between the palladium catalyst and this compound, leading to the activation of the boron atom for subsequent reactions .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it can affect the activity of kinases and phosphatases, leading to alterations in phosphorylation states of key signaling proteins. Additionally, this compound can impact gene expression by interacting with transcription factors and other regulatory proteins .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves the binding of the compound to specific biomolecules, such as enzymes and receptors. This binding can result in the inhibition or activation of enzymatic activity, depending on the nature of the interaction. For example, this compound can inhibit the activity of certain kinases by competing with ATP for binding sites, leading to a decrease in phosphorylation events .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are influenced by its stability and degradation over time. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation observed over extended periods. Long-term exposure to light and air can lead to gradual degradation, affecting its efficacy in biochemical assays. In vitro and in vivo studies have demonstrated that the effects of this compound on cellular function remain consistent over time, provided that the compound is stored and handled appropriately .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have minimal toxic effects, with no significant adverse reactions observed. At higher doses, toxic effects such as liver and kidney damage have been reported. These threshold effects highlight the importance of careful dosage optimization in experimental settings to avoid potential toxicity while maximizing the compound’s biochemical efficacy .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. One of the key pathways includes its role in the borylation of aromatic compounds, facilitated by palladium catalysts. This interaction leads to the formation of boronate esters, which are crucial intermediates in organic synthesis. Additionally, the compound can influence metabolic flux by modulating the activity of enzymes involved in key metabolic processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions facilitate the localization and accumulation of the compound in target tissues, enhancing its biochemical efficacy. For instance, the compound can be transported across cell membranes via specific transporters, allowing it to reach intracellular targets and exert its effects .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell, where it can interact with target biomolecules. For example, the compound may be localized to the nucleus, where it can modulate gene expression by interacting with transcription factors. Alternatively, it may be directed to the cytoplasm, where it can influence signaling pathways and metabolic processes .